Cas no 2418645-25-5 (tert-butyl 4-3-(aminomethyl)-2-methyl-5-(prop-2-yn-1-yl)phenylpiperazine-1-carboxylate)

• Product Name: tert-butyl 4-3-(aminomethyl)-2-methyl-5-(prop-2-yn-1-yl)phenylpiperazine-1-carboxylate
• CAS No: 2418645-25-5
• MF: C₂₀H₂₉N₃O₂
• MW: 343.463165044785
• CID: 5604527
• PubChem ID: 165771625
• Update Time: 2025-10-28

tert-butyl 4-3-(aminomethyl)-2-methyl-5-(prop-2-yn-1-yl)phenylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2418645-25-5
• EN300-26628032
• tert-butyl 4-[3-(aminomethyl)-2-methyl-5-(prop-2-yn-1-yl)phenyl]piperazine-1-carboxylate
• tert-butyl 4-3-(aminomethyl)-2-methyl-5-(prop-2-yn-1-yl)phenylpiperazine-1-carboxylate

• Inchi： 1S/C20H29N3O2/c1-6-7-16-12-17(14-21)15(2)18(13-16)22-8-10-23(11-9-22)19(24)25-20(3,4)5/h1,12-13H,7-11,14,21H2,2-5H3
• InChI Key： MVYKTNUYRJQTMA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C2C=C(CC#C)C=C(CN)C=2C)CC1)=O

Computed Properties

• Exact Mass: 343.22597718g/mol
• Monoisotopic Mass: 343.22597718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.8Ų

Additional information on tert-butyl 4-3-(aminomethyl)-2-methyl-5-(prop-2-yn-1-yl)phenylpiperazine-1-carboxylate

Recent Advances in the Study of tert-butyl 4-3-(aminomethyl)-2-methyl-5-(prop-2-yn-1-yl)phenylpiperazine-1-carboxylate (CAS: 2418645-25-5)

The compound tert-butyl 4-3-(aminomethyl)-2-methyl-5-(prop-2-yn-1-yl)phenylpiperazine-1-carboxylate (CAS: 2418645-25-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique piperazine scaffold and propargyl functionality, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug discovery.

One of the key areas of research has been the optimization of the synthetic route for this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. The method involves a multi-step process starting from commercially available precursors, with a key step being the introduction of the propargyl group via a Sonogashira coupling reaction. This advancement is critical for enabling further pharmacological and preclinical studies.

Pharmacologically, tert-butyl 4-3-(aminomethyl)-2-methyl-5-(prop-2-yn-1-yl)phenylpiperazine-1-carboxylate has demonstrated notable activity as a modulator of specific neurotransmitter receptors. Preliminary in vitro studies indicate its affinity for serotonin and dopamine receptors, suggesting potential applications in central nervous system (CNS) disorders such as depression, anxiety, and Parkinson's disease. The presence of the propargyl group is hypothesized to contribute to its unique binding properties, which are currently under investigation using X-ray crystallography and molecular docking simulations.

In addition to its CNS applications, recent research has explored the compound's potential in oncology. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this molecule exhibit inhibitory effects on certain kinase enzymes involved in cancer cell proliferation. The tert-butyl carbamate group appears to play a crucial role in enhancing the compound's stability and bioavailability, making it a viable candidate for further development as an anticancer agent.

Despite these promising findings, challenges remain in the development of tert-butyl 4-3-(aminomethyl)-2-methyl-5-(prop-2-yn-1-yl)phenylpiperazine-1-carboxylate as a therapeutic agent. Issues such as metabolic stability, toxicity profiles, and selectivity for target receptors need to be addressed through systematic structure-activity relationship (SAR) studies. Ongoing research aims to optimize these properties while retaining the compound's beneficial pharmacological effects.

In conclusion, tert-butyl 4-3-(aminomethyl)-2-methyl-5-(prop-2-yn-1-yl)phenylpiperazine-1-carboxylate represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. Continued research into its synthesis, mechanism of action, and clinical applications will be essential for translating these findings into viable treatments. The compound's unique structural features and biological activities make it a compelling subject for future studies in chemical biology and drug discovery.